Cas no 1704528-37-9 (1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one)

• Product Name: 1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• CAS No: 1704528-37-9
• MF: C₂₀H₁₉NO₆S
• MW: 401.43296456337
• CID: 5892581
• PubChem ID: 90618379
• Update Time: 2025-07-15

1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one
• 1704528-37-9
• AKOS025091819
• 1'-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)spiro[2-benzofuran-3,4'-piperidine]-1-one
• F6443-4355
• 1'-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one
• 1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C20H19NO6S/c22-19-15-3-1-2-4-16(15)20(27-19)7-9-21(10-8-20)28(23,24)14-5-6-17-18(13-14)26-12-11-25-17/h1-6,13H,7-12H2
• InChI Key： ZFBSDUDTJBRBFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCC2(C3C=CC=CC=3C(=O)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 401.09330850g/mol
• Monoisotopic Mass: 401.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro2-benzofuran-1,4'-piperidine-3-one

Comprehensive Analysis of 1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1704528-37-9)

The compound 1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1704528-37-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a spiro[2-benzofuran-1,4'-piperidine] core and a 2,3-dihydro-1,4-benzodioxine-6-sulfonyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for drug discovery, given its ability to interact with multiple biological targets.

In recent years, the demand for novel sulfonamide derivatives and spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. The 1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one exemplifies this trend, combining a benzodioxine ring with a spirocyclic framework. Such hybrid structures are often explored for their pharmacokinetic properties, including improved metabolic stability and bioavailability. This aligns with the growing focus on small molecule therapeutics and targeted drug delivery systems in modern pharmacology.

The synthesis of CAS No. 1704528-37-9 involves multi-step organic transformations, highlighting the importance of sulfonylation reactions and spirocyclization techniques. These methods are frequently discussed in academic and industrial settings, as they enable the construction of complex molecular architectures. The compound's benzodioxine sulfonyl group, in particular, is a key functional moiety that contributes to its chemical reactivity and potential biological activity. Researchers often investigate such groups for their role in enzyme inhibition and receptor modulation.

From a commercial perspective, 1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is of interest to suppliers and manufacturers specializing in high-value intermediates and custom synthesis. Its unique structure makes it a valuable building block for further chemical modifications. Additionally, the compound's CAS registry number (1704528-37-9) ensures precise identification in global chemical databases, facilitating regulatory compliance and intellectual property protection.

Ongoing research into spirocyclic compounds like this one is closely tied to advancements in computational chemistry and AI-driven drug design. These technologies enable researchers to predict the compound's interactions with biological targets, accelerating the discovery process. As the pharmaceutical industry increasingly adopts machine learning and molecular modeling, compounds such as CAS No. 1704528-37-9 are likely to play a pivotal role in the development of next-generation therapeutics.

In summary, 1'-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one represents a fascinating area of study at the intersection of synthetic chemistry and drug discovery. Its structural complexity, combined with its potential applications, makes it a subject of enduring interest for scientists and industry professionals alike. Future studies will undoubtedly explore its full range of biological activities and synthetic utility, further solidifying its importance in the field.